1-Isopropyl-4-(methylamino)piperidine-4-carboxamide

• Molecular Formula: C10H21N3O
• Molecular Weight: 199.29 g/mol
• IUPAC Name: 4-(methylamino)-1-propan-2-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C10H21N3O/c1-8(2)13-6-4-10(12-3,5-7-13)9(11)14/h8,12H,4-7H2,1-3H3,(H2,11,14)
• InChI Key: SGDQSDICGQJAEN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)(C(=O)N)NC

Description

1-Isopropyl-4-(methylamino)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C10H21N3O and its molecular weight is 199.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(methylamino)piperidine-4-carboxamide (250 mg, 1.59 mmol), potassium carbonate (264 mg, 1.91 mmol) and 2-bromopropane (0.179 ml, 1.91 mmol) in acetonitrile (10 ml) were heated at reflux for 1.5 hours. The mixture was cooled, filtered and concentrated under reduced pressure. The residues were purified by column chromatography on silica eluting with ammonia in methanol/dichloromethane (90/10) to give 1-isopropyl-4-(methylamino)piperidine-4-carboxamide (153 mg, 48%) as a white solid. 1H NMR Spectrum: (DMSO-d6) 0.92 (d, 6H); 1.45 (m, 2H); 1.77 (m, 2H); 1.86 (s, 1H); 2.06 (s, 3H); 2.38 (m, 4H); 2.59 (m, 1H); 6.82 (s, 1H); 7.15 (s, 1H).